Cas no 50917-77-6 (Acetic acid, amino(diethoxyphosphinyl)-, methyl ester)

Acetic acid, amino(diethoxyphosphinyl)-, methyl ester Properties

Names and Identifiers

• Acetic acid, amino(diethoxyphosphinyl)-, methyl ester
• methyl 2-amino-2-diethoxyphosphorylacetate
• DTXSID00463393
• 50917-77-6
• SCHEMBL11795304
• METHYL 2-AMINO-2-(DIETHOXYPHOSPHORYL)ACETATE
• +Expand

• InChIKey： XMDHWNIHAWQDDG-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H16NO5P/c1-4-12-14(10,13-5-2)6(8)7(9)11-3/h6H,4-5,8H2,1-3H3
• SMILES： CCOP(=O)(C(C(=O)OC)N)OCC

Computed Properties

• Exact Mass: 225.07668
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 7
• Monoisotopic Mass: 225.07660961g/mol
• Heavy Atom Count: 14
• Complexity: 222
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.7
• Topological Polar Surface Area: 87.8Ų

Experimental Properties

• PSA: 87.85